Cas no 331717-45-4 (3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate)

• Product Name: 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate
• CAS No: 331717-45-4
• MF: C₃₂H₅₈N₂O₇S
• MW: 614.877129077911
• CID: 2602510
• PubChem ID: 24892997
• Update Time: 2025-07-18

3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-[dimethyl-[3-[[(4R)-4-[(3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl]az
• CHAPS
• 3-[(3-cholamidopropyl)dimethyl-ammonio]-1-propane sulfonate, zwitterionic
• 3-[(3-cholamidopropyl)dimethyl-ammonio]-1-propane sulfonate
• Cholamidopropyl-dimethyl-ammonio]-1-propane sulfonate, 3-3-, zwitterionic
• cholamidopropyl-dimethyl-ammonio]-1-propane sulfonate, 3-3-
• CHAPS hydrate
• CHAPS 100 mM solution
• C32H58N2O7S
• 3-[(3-CHOLAMIDOPROPYL)DIMETHYLAMMONIO]-1-PROPANESULFONATE
• 3-((3-Cholamidopropyl)dimethylammonio)-1-propanesulfonate
• CHAPS, High Purity
• CHAPS, >=97.0%
• CHAPS, Vetec(TM) reagent grade, 96%
• ST24041320
• 3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate
• 3-[(3-cholamidopropyl)dimethylammonio]-1-propanesulphonate
• 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate hydrate
• 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate hydrate, 98%
• CHAPS (hydrate)
• CS-0867664
• 3-[dimethyl-[3-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl]azaniumyl]propane-1-sulfonate;hydrate
• HY-15435A
• 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate xhydrate
• 331717-45-4
• SCHEMBL1096579
• G79205
• 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate

• MDL： MFCD21332912
• Inchi： 1S/C32H58N2O7S/c1-21(8-11-29(38)33-14-6-15-34(4,5)16-7-17-42(39,40)41)24-9-10-25-30-26(20-28(37)32(24,25)3)31(2)13-12-23(35)18-22(31)19-27(30)36/h21-28,30,35-37H,6-20H2,1-5H3,(H-,33,38,39,40,41)/t21-,22?,23-,24-,25+,26+,27-,28+,30+,31+,32-/m1/s1
• InChI Key： UMCMPZBLKLEWAF-RFCNGIAKSA-N
• SMILES： S(CCC[N+](C)(C)CCCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](CC4C[C@@H](CC[C@]4(C)[C@H]3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 632.40703805g/mol
• Monoisotopic Mass: 632.40703805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155

Experimental Properties

• Melting Point: 157 °C (dec.) (lit.)
• Solubility: H2O: soluble0.1M, clear, colorless

3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360D
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 61-36/37/38
• Safety Instruction： 53-26-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate

Professional Introduction to 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate (CAS No. 331717-45-4)

3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate, a compound with the chemical formula C₁₁H₂₅NO₃S, is a specialized zwitterionic surfactant that has garnered significant attention in the field of pharmaceuticals, biotechnology, and materials science. This compound, identified by its CAS number 331717-45-4, is known for its unique structural properties and versatile applications. The presence of both a choline moiety and a sulfonate group makes it an excellent candidate for various biochemical and biophysical studies.

The molecular structure of 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate consists of a long alkyl chain linked to a choline headgroup, which is further connected to a sulfonate anion. This configuration imparts dual functionality, allowing the compound to act as both a detergent and a stabilizer. The long alkyl chain enhances its solubilizing properties, while the zwitterionic nature ensures compatibility with both hydrophilic and hydrophobic environments.

In recent years, research has highlighted the potential of this compound in drug delivery systems. Its ability to form micelles and liposomes makes it an ideal candidate for encapsulating hydrophobic drugs, thereby improving their bioavailability and targeted delivery. Studies have demonstrated its efficacy in enhancing the stability of sensitive pharmaceutical compounds, which is crucial for maintaining therapeutic efficacy during storage and transportation.

Moreover, 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate has been explored in the development of novel biomaterials. Its surface-active properties make it suitable for applications in coatings that require high biocompatibility and low toxicity. For instance, researchers have utilized this compound in creating biodegradable coatings for medical implants, which can significantly reduce the risk of infection and improve patient outcomes.

The compound's role in biomedical research has also been underscored by its use as a non-volatile solvent in organic synthesis. Its high solvency power allows for the dissolution of a wide range of organic molecules, making it valuable in synthetic chemistry. This property has been particularly useful in the synthesis of complex pharmaceutical intermediates that require precise control over reaction conditions.

Recent advancements in nanotechnology have further expanded the applications of 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate. Researchers have leveraged its ability to stabilize nanoparticles for use in diagnostic tools and therapeutic agents. For example, gold nanoparticles functionalized with this compound have shown promise in enhancing the sensitivity of diagnostic assays for early disease detection. Additionally, these nanoparticles have been investigated for their potential in photothermal therapy, where they can convert light energy into heat to target cancer cells.

The environmental impact of using 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate has also been a subject of interest. Unlike some traditional surfactants that can be harmful to aquatic ecosystems, this compound exhibits high biodegradability. Studies have shown that it breaks down into non-toxic byproducts under aerobic conditions, making it an environmentally friendly alternative. This characteristic is particularly important in industries where water usage is extensive and environmental regulations are stringent.

In conclusion, the multifaceted applications of 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate (CAS No. 331717-45-4) underscore its significance in modern science and industry. From enhancing drug delivery systems to contributing to advancements in nanotechnology and sustainable materials science, this compound continues to play a pivotal role. As research progresses, it is expected that new applications will emerge, further solidifying its position as a cornerstone material in various scientific disciplines.